Cas no 1212844-91-1 ((S)-1-(6-CHLOROPYRIDIN-2-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE)

• Product Name: (S)-1-(6-CHLOROPYRIDIN-2-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE
• CAS No: 1212844-91-1
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• CID: 6629620
• PubChem ID: 97296494
• Update Time: 2025-10-08

(S)-1-(6-CHLOROPYRIDIN-2-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, 6-chloro-α-(trifluoromethyl)-, (αS)-
• (S)-1-(6-CHLOROPYRIDIN-2-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE
• 1212844-91-1

• Inchi： 1S/C7H6ClF3N2/c8-5-3-1-2-4(13-5)6(12)7(9,10)11/h1-3,6H,12H2/t6-/m0/s1
• InChI Key： QQHCZQMEAYQWKJ-LURJTMIESA-N
• SMILES： C1([C@@H](C(F)(F)F)N)=NC(Cl)=CC=C1

Computed Properties

• Exact Mass: 210.0171604g/mol
• Monoisotopic Mass: 210.0171604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• Boiling Point: 241.0±40.0 °C(Predicted)
• pka: 5.00±0.50(Predicted)

Additional information on (S)-1-(6-CHLOROPYRIDIN-2-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE

Exploring the Potential of (S)-1-(6-Chloropyridin-2-yl)-2,2,2-trifluoroethan-1-amine: A Comprehensive Overview

The compound with CAS No 1212844-91-1, known as (S)-1-(6-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-amine, has emerged as a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a chloropyridine ring with a trifluoroethylamine group. The (S) configuration at the chiral center adds another layer of complexity and specificity to its properties.

Recent studies have highlighted the potential of this compound in various applications. Its chloropyridin moiety is known for its ability to participate in hydrogen bonding and π-interactions, making it a versatile building block in medicinal chemistry. The trifluoroethyl group introduces electronic and steric effects that can modulate the compound's reactivity and bioavailability. These features make it an attractive candidate for drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most promising areas of research involving this compound is its role in enzyme inhibition. Scientists have demonstrated that the trifluoromethyl group can enhance the stability and potency of bioactive molecules by reducing metabolic degradation. This property has led to its exploration in the creation of next-generation pharmaceuticals targeting diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, (S)-1-(6-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-amine has shown potential in agrochemicals. Its ability to interact with biological systems at multiple levels makes it a candidate for developing environmentally friendly pesticides and herbicides. Researchers are particularly interested in its selectivity towards specific enzymes involved in plant growth regulation.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group transformations. The use of asymmetric catalysis has been pivotal in achieving high enantiomeric excess during its preparation. This has not only improved yield but also facilitated downstream applications where chirality plays a critical role.

From a structural standpoint, the chloropyridine ring contributes to aromatic stability while also providing sites for further functionalization. The trifluoromethyl group acts as an electron-withdrawing substituent, influencing both the electronic environment and physical properties such as solubility and melting point.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets at an atomic level. These simulations have provided insights into its binding affinities and selectivity profiles, guiding further optimization efforts.

In conclusion, (S)-1-(6-chloropyridin-2-ylium)-N,N,N-trifluoroacetamide stands out as a multifaceted molecule with wide-ranging applications across different scientific disciplines. Its unique combination of structural features positions it as a valuable tool for advancing both medicinal and agricultural sciences.